Cas no 2034523-81-2 (3-(2,4-dimethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one)

• Product Name: 3-(2,4-dimethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
• CAS No: 2034523-81-2
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 5379101
• Update Time: 2025-05-19

3-(2,4-dimethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C22H24N4O3/c1-28-19-10-8-17(21(12-19)29-2)9-11-22(27)25-13-18(14-25)26-15-20(23-24-26)16-6-4-3-5-7-16/h3-8,10,12,15,18H,9,11,13-14H2,1-2H3
• InChI Key： RXYLSCRRDRGITG-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)CCC1=CC=C(OC)C=C1OC

Additional information on 3-(2,4-dimethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

Comprehensive Overview of 3-(2,4-dimethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2034523-81-2)

The compound 3-(2,4-dimethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2034523-81-2) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a dimethoxyphenyl moiety with a phenyltriazole-substituted azetidine ring, making it a versatile candidate for drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics and heterocyclic compounds has surged, driven by advancements in precision medicine and AI-driven drug design. The structural complexity of 2034523-81-2 positions it as a promising scaffold for addressing unmet medical needs, such as neurodegenerative diseases and oncology targets. Its azetidine core, a four-membered nitrogen-containing ring, is increasingly explored in medicinal chemistry due to its conformational rigidity and metabolic stability, answering frequent queries like "Why are azetidines important in drug development?".

From a synthetic chemistry perspective, the incorporation of a 1,2,3-triazole linkage via click chemistry methodologies highlights the compound's alignment with modern green chemistry principles. This resonates with industry shifts toward sustainable synthesis, a topic frequently searched as "How to reduce waste in pharmaceutical synthesis?". The dimethoxy substitution on the phenyl ring further enhances solubility, a critical factor for bioavailability optimization—a recurring challenge discussed in forums on drug formulation.

Analytical characterization of CAS 2034523-81-2 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry, techniques often queried by chemists seeking "Best practices for compound validation." Its stability under physiological conditions is another area of interest, particularly for researchers investigating prodrug strategies or controlled-release systems. These aspects tie into broader discussions about drug delivery innovations, a trending topic in biotech conferences.

Beyond therapeutics, 3-(2,4-dimethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one may find applications in material science, such as in the design of photoactive polymers or liquid crystals. The triazole-azetidine hybrid structure could contribute to tunable electronic properties, addressing search trends like "Organic compounds for flexible electronics." Such interdisciplinary potential underscores why this CAS-registered molecule is frequently cited in patent literature.

In summary, 2034523-81-2 exemplifies the convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted relevance ensures continued exploration across academic and industrial labs, particularly as computational tools (e.g., molecular docking) accelerate structure-activity studies. For those tracking emerging chemical entities, this compound represents a compelling case study in modern molecular design.